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Compound of Interest

Compound Name: DYRKi

Cat. No.: B15579194 Get Quote

Essential protocols for the safe handling and disposal of DYRK family inhibitors (DYRKi) are

critical for ensuring personnel safety and regulatory compliance within research and drug

development settings. As potent and biologically active compounds, kinase inhibitors like

DYRKi require meticulous disposal procedures to mitigate risks of exposure and environmental

contamination. This guide provides a comprehensive, step-by-step approach to the proper

disposal of DYRKi, aligned with general best practices for hazardous chemical waste.

Key Compound Information and Safety Precautions
The term "DYRKi" can refer to various inhibitors of the Dual-specificity tyrosine-regulated

kinase (DYRK) family. It is imperative to consult the specific Safety Data Sheet (SDS) for the

exact compound in use. The following table summarizes key data for a representative

compound, DYRKi (CAS No. 1640364-04-0), and related molecules.
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Identifier
CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Key
Inhibitory
Values

Storage
Conditions

DYRKi
1640364-04-

0
Not Specified Not Specified

IC₅₀ = 3.7 µM

for DYRK1,

IC₅₀ = 90 nM

for

DYRK1B[1]

[2]

Store at room

temperature

in continental

US; may vary

elsewhere.[1]

DYRKs-IN-2 Not Specified Not Specified Not Specified Not Specified

Powder:

-20°C for up

to 3 years. In

Solvent:

-80°C for up

to 1 year.[3]

Dyrk1A-IN-3
2493976-27-

3
C₁₈H₁₆N₆ 316.36 Not Specified

Powder:

-20°C for 3

years. In

Solvent:

-80°C for 6

months;

-20°C for 1

month.[4]

Prior to initiating any disposal procedure, ensure all recommended safety precautions are in

place. This includes working in a well-ventilated area, preferably within a chemical fume hood,

to prevent the inhalation of aerosolized powder.[3] Standard laboratory Personal Protective

Equipment (PPE), including a lab coat, safety glasses, and chemical-resistant gloves, must be

worn to minimize the risk of dermal and ocular exposure.[3]

Step-by-Step Disposal Protocol
The following protocol is a general guideline and should be adapted to comply with institutional

and local Environmental Health and Safety (EHS) regulations.
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Waste Segregation:

Solid Waste: All solid materials contaminated with DYRKi, such as unused compound,

weighing papers, and contaminated PPE (gloves, etc.), must be collected in a designated,

leak-proof hazardous waste container.[3]

Liquid Waste: Solutions containing DYRKi should be collected in a separate, clearly

labeled, and leak-proof hazardous liquid waste container.[3] Do not mix with other solvent

waste streams unless explicitly permitted by your institution's EHS department.[3]

Sharps Waste: Any sharps, including needles and syringes, contaminated with DYRKi
must be disposed of in a designated sharps container.[3]

Waste Container Labeling:

All waste containers must be clearly and securely labeled with the words "Hazardous

Waste."[3]

The label must include the full chemical name (e.g., "DYRKi" or the specific inhibitor

name) and its CAS number, if known.[5]

For liquid waste, list all components of the mixture, including solvents and their

approximate concentrations.[3]

Include the date when waste accumulation began.[3]

Decontamination of Empty Containers:

To be considered non-hazardous, empty containers of DYRKi must be triple-rinsed.[4]

Use a small amount of a suitable solvent (such as the one used to prepare solutions) for

each rinse.[4]

Collect the rinsate as hazardous liquid waste and add it to your designated liquid waste

container.[4]

After triple-rinsing, deface or remove the original label from the container. The rinsed

container can typically be disposed of as regular laboratory waste, but confirm this with
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your institutional guidelines.[4]

Waste Storage and Collection:

Store sealed hazardous waste containers in a designated, secure area away from

incompatible materials.

Contact your institution's EHS office for collection and final disposal. Do not attempt to

dispose of hazardous chemical waste down the drain or in the regular trash.

Emergency Procedures
In the event of accidental exposure or a spill, follow these procedures:

Spill: For a large spill, evacuate the area and immediately contact your institution's EHS

department. Do not attempt to clean up a large spill without proper training and equipment.

[3]

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek medical attention.[3]

Eye Contact: Immediately flush eyes with a gentle, steady stream of water for at least 15

minutes, holding the eyelids open. Seek immediate medical attention.[3]

DYRKi Disposal Workflow
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of DYRKi.
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Caption: Workflow for the safe disposal of DYRKi waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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